5-Iodo-3,3-dimethyl-2,3-dihydro-1-benzofuran

• Molecular Formula: C10H11IO
• Molecular Weight: 274.10 g/mol
• IUPAC Name: 5-iodo-3,3-dimethyl-2H-1-benzofuran
• InChI: InChI=1S/C10H11IO/c1-10(2)6-12-9-4-3-7(11)5-8(9)10/h3-5H,6H2,1-2H3
• InChI Key: GPZKANAGMKSWRX-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C1C=C(C=C2)I)C

Description

5-Iodo-3,3-dimethyl-2,3-dihydro-1-benzofuran is a chemical compound with the molecular formula C10H11IO. It belongs to the class of benzofurans, which are known for their diverse biological and pharmacological activities . This compound is characterized by the presence of an iodine atom at the 5-position and two methyl groups at the 3-position of the dihydrobenzofuran ring.

Preparation Methods

The synthesis of 5-Iodo-3,3-dimethyl-2,3-dihydro-1-benzofuran typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the use of iodine-induced cyclization reactions . Industrial production methods may vary, but they generally follow similar synthetic routes with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

5-Iodo-3,3-dimethyl-2,3-dihydro-1-benzofuran undergoes various chemical reactions, including:

Substitution Reactions: The iodine atom can be substituted with other functional groups using reagents like copper catalysts.

Oxidation and Reduction: The compound can undergo oxidation to form corresponding oxides or reduction to form reduced derivatives.

Cyclization: Iodine-induced cyclization is a key reaction in its synthesis.

Common reagents used in these reactions include iodine, copper catalysts, and various oxidizing or reducing agents. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

5-Iodo-3,3-dimethyl-2,3-dihydro-1-benzofuran has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: Its derivatives have shown potential in biological studies, particularly in the development of antimicrobial agents.

Medicine: Benzofuran derivatives, including this compound, are being explored for their anticancer activities.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-Iodo-3,3-dimethyl-2,3-dihydro-1-benzofuran involves its interaction with specific molecular targets and pathways. For instance, benzofuran derivatives have been shown to inhibit certain enzymes and disrupt cellular processes . The exact molecular targets and pathways can vary depending on the specific derivative and its application.

Comparison with Similar Compounds

5-Iodo-3,3-dimethyl-2,3-dihydro-1-benzofuran can be compared with other benzofuran derivatives such as:

Psoralen: Used in the treatment of skin diseases like psoriasis.

8-Methoxypsoralen: Another derivative with similar applications.

Angelicin: Known for its biological activities.

These compounds share the benzofuran core structure but differ in their functional groups and specific applications, highlighting the versatility and uniqueness of this compound.